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Compound of Interest

Compound Name: MDL-800

Cat. No.: B608947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,

and handling of stock solutions of MDL-800, a selective allosteric activator of Sirtuin 6 (SIRT6).

Adherence to these guidelines is crucial for ensuring the integrity and activity of the compound

in downstream experimental applications.

Introduction
MDL-800 is a potent and selective small molecule activator of SIRT6, a crucial enzyme

involved in various cellular processes, including DNA repair, metabolism, and inflammation.[1]

[2] It functions as an allosteric activator, enhancing the deacetylase activity of SIRT6.[2][3]

Accurate preparation of MDL-800 stock solutions is the first critical step for reliable and

reproducible experimental outcomes in cell-based assays and in vivo studies.

Chemical and Physical Properties
A summary of the key chemical and physical properties of MDL-800 is provided in the table

below. This information is essential for accurate concentration calculations and for

understanding the compound's handling requirements.
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Property Value References

Molecular Formula C₂₁H₁₆BrCl₂FN₂O₆S₂ [4][5][6]

Molecular Weight 626.30 g/mol [3][5][6]

CAS Number 2275619-53-7 [3][4][5]

Appearance White to beige solid powder [6]

Purity ≥98% (HPLC) [5][6]

Solubility
The solubility of MDL-800 in various common laboratory solvents is a critical factor in the

preparation of stock solutions. The following table summarizes known solubility data. It is highly

recommended to use fresh, anhydrous solvents to maximize solubility, as hygroscopic solvents

can significantly impact the dissolution of the compound.[3][7]

Solvent Solubility Notes

DMSO ≥ 100 mg/mL (≥ 159.66 mM)

Use of fresh, anhydrous

DMSO is recommended.[3][7]

Ultrasonic treatment may be

necessary for complete

dissolution.[3]

Ethanol ≥ 8.03 mg/mL
Ultrasonic treatment may be

required.[1]

DMF 10 mg/mL

Water Insoluble [1][7]

Experimental Protocols
Preparation of a High-Concentration MDL-800 Stock
Solution in DMSO
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This protocol describes the preparation of a 100 mM MDL-800 stock solution in dimethyl

sulfoxide (DMSO).

Materials:

MDL-800 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Aseptic Technique: Perform all steps under a laminar flow hood or in a sterile environment to

prevent contamination.

Weighing MDL-800: Carefully weigh the desired amount of MDL-800 powder. For example,

to prepare 1 mL of a 100 mM stock solution, weigh out 62.63 mg of MDL-800.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

MDL-800 powder.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, sonicate the vial in an ultrasonic water bath for 5-10

minutes. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots as recommended in the storage section.
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Preparation of Working Solutions
For cell culture experiments, the high-concentration DMSO stock solution must be further

diluted to the desired final concentration in the cell culture medium.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Prepare working solutions fresh for each experiment.

Procedure:

Thawing: Thaw a single aliquot of the high-concentration MDL-800 stock solution at room

temperature.

Serial Dilution: Perform a serial dilution of the stock solution in sterile cell culture medium to

achieve the desired final concentration. For example, to prepare a 100 µM working solution

from a 100 mM stock, you can perform a 1:1000 dilution.

Mixing: Gently mix the working solution by pipetting up and down before adding it to the

cells.

Storage and Stability
Proper storage is critical to maintain the stability and activity of MDL-800.

Form
Storage
Temperature

Stability Period References

Powder -20°C 3 years [3]

4°C 2 years [3]

In Solvent (e.g.,

DMSO)
-80°C 6 months [3][8]

-20°C 1 month [3][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b608947?utm_src=pdf-body
https://www.benchchem.com/product/b608947?utm_src=pdf-body
https://www.medchemexpress.com/MDL-800.html
https://www.medchemexpress.com/MDL-800.html
https://www.medchemexpress.com/MDL-800.html
http://www.probechem.com/products_MDL-800.aspx
https://www.medchemexpress.com/MDL-800.html
http://www.probechem.com/products_MDL-800.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Avoid repeated freeze-thaw cycles of the stock solution in solvent.[3]

Mechanism of Action and Downstream Effects
MDL-800 acts as a selective allosteric activator of SIRT6.[2][3] This activation enhances the

deacetylation of SIRT6 substrates, most notably histone H3 at lysine 9 (H3K9ac) and lysine 56

(H3K56ac).[3][8] The modulation of these epigenetic marks leads to various cellular responses.

MDL-800 SIRT6Allosteric Activation

DeacetylationHistone H3 (acetylated K9)

Histone H3 (acetylated K56)

Cellular Response
(e.g., Anti-proliferation,

Cell Cycle Arrest)

Click to download full resolution via product page

MDL-800 allosterically activates SIRT6, leading to deacetylation of histone H3.

The experimental workflow for utilizing an MDL-800 stock solution in a typical cell-based assay

is outlined below.
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Stock Solution Preparation

Cell-Based Experiment

Weigh MDL-800 Powder

Dissolve in Anhydrous DMSO

Aliquot and Store at -80°C

Thaw Stock Aliquot

Prepare Working Solution
in Cell Culture Medium

Treat Cells with MDL-800

Perform Downstream Assay
(e.g., Proliferation, Western Blot)

Click to download full resolution via product page

General workflow for preparing and using MDL-800 in cell-based experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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